Cas no 1261898-36-5 (3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid)

• Product Name: 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid
• CAS No: 1261898-36-5
• MF: C₁₄H₁₁ClO₄
• MW: 278.687743425369
• MDL: MFCD18321646
• CID: 2762076
• PubChem ID: 53227513
• Update Time: 2025-11-02

3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321646
• 3-(3-CHLORO-4-METHOXYPHENYL)-5-HYDROXYBENZOIC ACID
• 3'-Chloro-5-hydroxy-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1261898-36-5
• 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid, 95%
• DTXSID30691046
• 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid

• MDL： MFCD18321646
• Inchi： 1S/C14H11ClO4/c1-19-13-3-2-8(7-12(13)15)9-4-10(14(17)18)6-11(16)5-9/h2-7,16H,1H3,(H,17,18)
• InChI Key： LGKVYUGPIFJNLP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=C(C(=O)O)C=1)O)OC

Computed Properties

• Exact Mass: 278.0345865Da
• Monoisotopic Mass: 278.0345865Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid

Comprehensive Guide to 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid (CAS No. 1261898-36-5): Properties, Applications, and Market Insights

3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid (CAS No. 1261898-36-5) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This hydroxybenzoic acid derivative features a unique molecular structure combining a chloro-methoxy phenyl group with a hydroxyl-substituted benzoic acid moiety, making it a valuable intermediate for drug synthesis and functional materials. Researchers and industry professionals are increasingly interested in this compound due to its versatile reactivity and potential therapeutic properties.

The growing demand for chlorinated methoxy phenyl compounds in medicinal chemistry has put 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid in the spotlight. Its molecular structure suggests possible applications as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) analogs or as a precursor for biologically active molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups on the phenyl ring, combined with the carboxylic acid functionality, creates interesting possibilities for molecular interactions and drug-receptor binding.

From a chemical perspective, CAS 1261898-36-5 demonstrates typical properties of aromatic carboxylic acids while offering additional reactivity through its phenolic hydroxyl group. This dual functionality allows for various chemical modifications, making it particularly valuable in structure-activity relationship (SAR) studies. The compound's solubility profile—moderate in polar organic solvents but limited in water—is characteristic of such hydroxybenzoic acid derivatives, which influences its formulation strategies in potential applications.

Recent scientific literature highlights the potential of 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid in developing novel enzyme inhibitors. The compound's structural features resemble known pharmacophores for targeting inflammatory pathways, sparking interest in its potential as a lead compound for new therapeutic agents. Researchers are particularly interested in how the chloro-methoxy substitution pattern might influence biological activity compared to other substituted benzoic acids.

The synthesis of CAS 1261898-36-5 typically involves multi-step organic reactions starting from commercially available precursors. Modern green chemistry approaches are being explored to optimize its production, focusing on atom economy and reduced environmental impact. These developments align with current industry trends toward sustainable chemical manufacturing, making this compound an interesting case study in eco-friendly synthesis methodologies.

Analytical characterization of 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid employs standard techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for research applications, particularly in pharmaceutical development where impurity profiles can significantly impact biological testing results. Advanced chromatographic methods have been developed specifically for quality control of this hydroxybenzoic acid derivative.

In material science, the chloro-methoxy benzoic acid structure offers interesting possibilities for designing functional polymers and coordination complexes. The compound's ability to act as both hydrogen bond donor and acceptor, combined with its aromatic system, makes it a potential building block for supramolecular architectures. Recent studies have explored its use in creating metal-organic frameworks (MOFs) with specific pore geometries for potential applications in catalysis or sensing.

The global market for specialty benzoic acid derivatives like CAS 1261898-36-5 is experiencing steady growth, driven by increasing R&D investment in pharmaceutical and advanced materials sectors. Suppliers are noting rising demand for high-purity samples of this compound, particularly from academic research institutions and biotechnology companies engaged in drug discovery programs. The compound's relative novelty means it commands premium pricing compared to more established benzoic acid analogs.

Regulatory considerations for 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid currently focus on standard laboratory safety protocols rather than specific restrictions. The compound is typically classified as a research chemical rather than a commercial product, which affects its regulatory pathway. However, researchers should stay informed about evolving chemical safety regulations, particularly concerning chlorinated aromatic compounds in general.

Future research directions for CAS 1261898-36-5 may explore its potential in targeted drug delivery systems or as a component in photoactive materials. The compound's absorption characteristics in the UV-visible range suggest possible applications in photodynamic therapy or as a photosensitizer. Additionally, computational chemistry approaches are being employed to predict its interactions with biological targets, potentially accelerating its development for specific therapeutic applications.

For researchers working with 3-(3-Chloro-4-methoxyphenyl)-5-hydroxybenzoic acid, proper storage conditions are essential to maintain stability. The compound should be kept in amber glass containers under inert atmosphere at controlled temperatures to prevent degradation. These handling protocols are particularly important for long-term storage of this hydroxy-substituted benzoic acid derivative, ensuring consistent performance in experimental applications.

The scientific community continues to uncover new potential applications for CAS 1261898-36-5, with recent patent literature suggesting innovative uses in specialty coatings and electronic materials. As understanding of its physicochemical properties deepens, this versatile chloro-methoxy benzoic acid compound is poised to find even broader utility across multiple scientific disciplines, from medicinal chemistry to advanced material design.